4-Fluoro-3-methylphenyl acetate

• Molecular Formula: C9H9FO2
• Molecular Weight: 168.16 g/mol
• IUPAC Name: (4-fluoro-3-methylphenyl) acetate
• InChI: InChI=1S/C9H9FO2/c1-6-5-8(12-7(2)11)3-4-9(6)10/h3-5H,1-2H3
• InChI Key: LNZSCVUXTAALEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(=O)C)F

Description

4-Fluoro-3-methylphenyl acetate (C₉H₉FO₂, MW 168.16) is a fluorinated aromatic ester featuring a methyl substituent at the 3-position and an acetoxy group (-OAc) at the para position relative to fluorine. This compound is notable for its applications in materials science, particularly as a structural component in thermally activated delayed fluorescence (TADF) emitters like HAP-3MF, which exhibit green light emission via triplet-to-singlet up-conversion . Its synthesis typically involves esterification of 4-fluoro-3-methylphenol with acetyl chloride or acetic anhydride, though commercial availability of the phenol precursor may influence production scalability .

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

4-Fluorophenyl Acetate (C₈H₇FO₂, MW 154.14)

• Structure : Lacks the 3-methyl group present in 4-fluoro-3-methylphenyl acetate.
• Properties: Simpler structure results in lower molecular weight (154.14 vs.
• Applications : Used as a precursor in fine chemicals and pharmaceuticals. The absence of the methyl group reduces steric hindrance, enhancing reactivity in nucleophilic substitutions .

3-(4-Fluorophenyl)-3-(4-acetoxy-2-methylphenyl)phthalide

• Structure : Incorporates a phthalide core with acetoxy and fluorophenyl substituents.
• Properties : Extended conjugation increases molecular weight (MW 352.35) and alters photophysical behavior. The acetoxy group contributes to solubility in organic solvents, while the fluorophenyl moiety enhances thermal stability .
• Applications : Intermediate in synthesizing styrylchromones and bioactive molecules, leveraging its conjugated system for UV/Vis activity .

4-Fluoro-3-methylphenylacetic Acid

• Structure : Carboxylic acid derivative (C₉H₉FO₂, MW 168.16).
• Properties : Higher polarity compared to the ester due to the -COOH group, leading to increased water solubility. The pKa (~3–4) makes it suitable for pH-dependent applications.
• Applications : Versatile intermediate in pharmaceuticals, such as anti-inflammatory dihydropyrimidin derivatives .

4-Fluoro-3-methylacetophenone

• Structure : Ketone analog (C₉H₉FO, MW 152.17).
• Properties : The carbonyl group enhances electrophilicity, making it reactive in Friedel-Crafts and condensation reactions. Lower molecular weight than the acetate ester.
• Applications : Key precursor in agrochemicals and fragrances .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Functional Group	Key Properties
4-Fluoro-3-methylphenyl acetate	C₉H₉FO₂	168.16	Ester	Lipophilic, hydrolyzable, TADF component
4-Fluorophenyl acetate	C₈H₇FO₂	154.14	Ester	Higher volatility, reactive in SNAr
4-Fluoro-3-methylphenylacetic acid	C₉H₉FO₂	168.16	Carboxylic acid	Water-soluble, pH-responsive
4-Fluoro-3-methylacetophenone	C₉H₉FO	152.17	Ketone	Electrophilic, thermally stable